Cas no 2171831-58-4 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• CAS No: 2171831-58-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6409537
• PubChem ID: 165538037
• Update Time: 2025-05-20

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• EN300-1516664
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid
• 2171831-58-4

• Inchi： 1S/C27H34N2O5/c1-17(2)24(15-25(30)28-18(3)9-8-14-26(31)32)29-27(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23-24H,8-9,14-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： RWXRHUDJOGLETB-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(C)CCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid

Recent Advances in the Study of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid (CAS: 2171831-58-4)

The compound 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid (CAS: 2171831-58-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique structural features, has been the subject of several studies exploring its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), confers stability and facilitates the stepwise construction of complex peptides, making this compound particularly valuable in pharmaceutical research.

Recent studies have focused on optimizing the synthesis and purification of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for downstream applications. Researchers have also investigated its reactivity and compatibility with other amino acid derivatives, shedding light on its potential as a building block for novel peptide-based therapeutics.

One of the most promising applications of this compound lies in the development of peptide-drug conjugates (PDCs). By leveraging its Fmoc-protected amino group, scientists have successfully incorporated it into peptide sequences designed to target specific cellular receptors. For instance, a recent study demonstrated its use in the synthesis of tumor-homing peptides, which exhibited enhanced binding affinity to cancer cell surfaces. This finding underscores the compound's potential in the design of targeted cancer therapies, where precision and minimal off-target effects are paramount.

In addition to its role in peptide synthesis, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid has been explored for its utility in drug delivery systems. Its amphiphilic nature, derived from the hydrophobic Fmoc group and the hydrophilic carboxylate moiety, enables the formation of self-assembling nanostructures. These nanostructures have been investigated as carriers for hydrophobic drugs, offering a means to improve solubility and bioavailability. Preliminary in vitro studies have shown promising results, with enhanced drug loading capacity and controlled release profiles.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and stability under physiological conditions need to be addressed. Future research directions may include the development of greener synthetic routes, the exploration of alternative protecting groups, and the evaluation of its pharmacokinetic properties in vivo. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of this versatile molecule.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid (CAS: 2171831-58-4) represents a valuable tool in chemical biology and medicinal chemistry. Its unique structural features and multifunctional applications make it a promising candidate for peptide synthesis, drug delivery, and targeted therapeutics. Continued research and innovation in this area hold the key to realizing its therapeutic potential and addressing unmet medical needs.